Cas no 113728-71-5 (α-Octithiophene)

• Product Name: α-Octithiophene
• CAS No: 113728-71-5
• MF: C₃₂H₁₈S₈
• MW: 659.005317211151
• MDL: MFCD29050462
• CID: 130246
• PubChem ID: 87558929
• Update Time: 2025-09-23

α-Octithiophene Chemical and Physical Properties

Names and Identifiers

• 2,2':5',2'':5'',2''':5''',2'''':5'''',2''''':5''''',2'''''':5'''''',2'''''''-Octithiophene
• α-Octithiophene
• 2-thiophen-2-yl-5-[5-[5-[5-[5-(5-thiophen-2-ylthiophen-2-yl)thiophen-2-yl]thiophen-2-yl]thiophen-2-yl]thiophen-2-yl]thiophene
• ALPHA-OCTITHIOPHENE
• O0313
• 1~2~,2~2~:2~5~,3~2~:3~5~,4~2~:4~5~,5~2~:5~5~,6~2~:6~5~,7~2~:7~5~,8~2~-Octithiophene (non-preferred name)
• 2504202-91-7
• YSWG773
• SCHEMBL14703073
• MFCD29050462
• DTXSID70464271
• D91860
• AS-78088
• 113728-71-5
• GCMCTPRNKVKGCY-UHFFFAOYSA-N
• 5-{[2,2'-bithiophen]-5-yl}-5'-(5'-{[2,2'-bithiophen]-5-yl}-[2,2'-bithiophen]-5-yl)-2,2'-bithiophene
• 1~2~,2~2~:2~5~,3~2~:3~5~,4~2~:4~5~,5~2~:5~5~,6~2~:6~5~,7~2~:7~5~,8~2~-Octithiophene

• MDL： MFCD29050462
• Inchi： 1S/C32H18S8/c1-3-19(33-17-1)21-5-7-23(35-21)25-9-11-27(37-25)29-13-15-31(39-29)32-16-14-30(40-32)28-12-10-26(38-28)24-8-6-22(36-24)20-4-2-18-34-20/h1-18H
• InChI Key： GCMCTPRNKVKGCY-UHFFFAOYSA-N
• SMILES： S1C(=CC=C1C1=CC=C(C2=CC=C(C3=CC=C(C4=CC=CS4)S3)S2)S1)C1=CC=C(C2=CC=C(C3=CC=CS3)S2)S1

Computed Properties

• Exact Mass: 659.93300
• Monoisotopic Mass: 657.9174200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 40
• Rotatable Bond Count: 7
• Complexity: 789
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 11.2
• Topological Polar Surface Area: 226

Experimental Properties

• Color/Form: Not determined
• Density: 1.425
• Melting Point: 364°C(lit.)
• Boiling Point: 738.1°C at 760 mmHg
• Flash Point: 306.9°C
• Refractive Index: 1.735
• PSA: 222.98000
• LogP: 13.67120
• Solubility: Not determined